Cas no 1170003-86-7 (ethyl 2-(5-methyl-1H-pyrazol-1-yl)butanoate)

ethyl 2-(5-methyl-1H-pyrazol-1-yl)butanoate structure
1170003-86-7 structure
Product Name:ethyl 2-(5-methyl-1H-pyrazol-1-yl)butanoate
CAS No:1170003-86-7
MF:C10H16N2O2
MW:196.246242523193
MDL:MFCD09701507
CID:3158982
PubChem ID:25247624
Update Time:2025-04-21

ethyl 2-(5-methyl-1H-pyrazol-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-(5-methyl-1H-pyrazol-1-yl)butanoate
    • ethyl2-(5-methyl-1H-pyrazol-1-yl)butanoate
    • 1170003-86-7
    • MFCD09701507
    • CS-0241112
    • ethyl 2-(5-methylpyrazol-1-yl)butanoate
    • VWB00386
    • AKOS005167589
    • EN300-231448
    • STK351872
    • MDL: MFCD09701507
    • Inchi: 1S/C10H16N2O2/c1-4-9(10(13)14-5-2)12-8(3)6-7-11-12/h6-7,9H,4-5H2,1-3H3
    • InChI Key: OJJUMPZCMONMRH-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(CC)N1C(C)=CC=N1)=O

Computed Properties

  • Exact Mass: 196.121177757Da
  • Monoisotopic Mass: 196.121177757Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 44.1Ų

ethyl 2-(5-methyl-1H-pyrazol-1-yl)butanoate Pricemore >>

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1170003-86-7 97%
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Enamine
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Enamine
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Enamine
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Enamine
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